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This document provides detailed application notes and protocols for the fabrication of black
nickel oxide (NiO) thin films using the spin coating technique. Nickel oxide films are of
significant interest for a variety of applications, including as hole transport layers in perovskite
solar cells, in electrochromic devices, gas sensors, and as a catalyst.[1][2][3] The protocols
outlined below are based on established methodologies from the scientific literature and are
intended to provide a comprehensive guide for researchers in this field.

Overview of the Spin Coating Process for Nickel
Oxide Films

Spin coating is a widely used technique for depositing uniform thin films onto flat substrates.
The process involves dispensing a small amount of a precursor solution onto the center of a
substrate, which is then rotated at high speed. The centrifugal force spreads the solution evenly
across the substrate, and the excess is flung off. The solvent evaporates, leaving a thin film of
the desired material. Subsequent heat treatment (annealing) is typically required to convert the
precursor film into the final nickel oxide layer and to improve its crystallinity and properties.
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A general workflow for the spin coating of nickel oxide films is depicted below.
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Caption: Experimental workflow for spin coating of NiO films.

Experimental Protocols

Below are detailed protocols for the preparation of nickel oxide thin films using different
precursor systems.

Protocol 1: Nickel Acetate Based Precursor

This protocol is commonly used for producing NiO films for applications such as gas sensors.

[4]

Materials:

Nickel acetate tetrahydrate (Ni(CH3sCOO)2:4H20)

2-methoxyethanol (CsHsOz)

Monoethanolamine (MEA, C2H7NO) as a stabilizer

Substrates (e.g., glass, ITO-coated glass, silicon)

Acetone

Isopropyl alcohol (IPA)

Deionized (DI) water

Equipment:

Spin coater

Hotplate

Furnace (for annealing)

Ultrasonic bath

Magnetic stirrer
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Procedure:
e Substrate Cleaning:

o Sequentially clean the substrates in an ultrasonic bath with acetone, isopropyl alcohol, and
deionized water for 10-15 minutes each.[5]

o Dry the substrates with a nitrogen gun or in an oven.

e Precursor Solution Preparation (0.5 M):

[e]

Dissolve nickel acetate tetrahydrate in 2-methoxyethanol to achieve a 0.5 M
concentration.[4]

o Add monoethanolamine (MEA) dropwise as a stabilizer while stirring. The molar ratio of
MEA to nickel acetate is typically 1:1.

o Stir the solution on a magnetic stirrer at 60°C for at least 30 minutes until a clear,
homogeneous green solution is formed.[4]

o Age the solution for 24 hours at room temperature before use.[4]
e Spin Coating:
o Place the cleaned substrate on the spin coater chuck.
o Dispense a sufficient amount of the precursor solution to cover the substrate.

o The spin coating process is often performed in multiple steps to ensure uniform coverage.
A typical multi-step process is:

= 500 rpm for 5 seconds (to spread the solution).[4]
= 3000 rpm for 30 seconds (to achieve the desired thickness).[4]

e Drying:
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o After spin coating, place the substrate on a hotplate at 110°C for 10 minutes to evaporate
the solvent.[5]

o Layer-by-Layer Deposition (Optional):

o For thicker films, repeat steps 3 and 4 until the desired number of layers is achieved. It is
common to deposit at least 10 layers for a good quality film.[6]

e Annealing:

o Place the coated substrates in a furnace and anneal at temperatures ranging from 300°C
to 500°C in air for 1-2 hours.[3][7] The annealing temperature significantly influences the
film's crystallinity and properties.

Protocol 2: Nickel Nitrate Based Precursor

This method is suitable for creating NiO films for optical and electrical applications.[8]

Materials:

Nickel nitrate hexahydrate (Ni(NOs)2-6H20)

Deionized (DI) water

Hydrochloric acid (HCI) as a stabilizer

Substrates

Cleaning solvents (as in Protocol 1)

Equipment:

e Same as Protocol 1

Procedure:

e Substrate Cleaning:

o Follow the same procedure as in Protocol 1.
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e Precursor Solution Preparation (0.8 M):

o Dissolve 4.652 g of nickel nitrate hexahydrate in 20 mL of deionized water to create a 0.8
M solution.[8]

o Add a few drops of hydrochloric acid as a stabilizer.[3]

o Stir the mixture at 40°C for 2 days until a transparent solution is obtained.[8]
e Spin Coating:

o Dispense the solution onto the cleaned substrate.

o Spin at 2500 rpm for 30 seconds.[8]
e Preheating:

o A preheat treatment at 200°C is recommended to initiate the formation and crystallization
of the NiO film.[8]

o Layer-by-Layer Deposition:
o Repeat steps 3 and 4 for the desired number of layers (e.g., 11, 13, 15, 17 times).[8]
e Annealing:

o Anneal the films in a furnace at 600°C in air for 2 hours.[8][9]

Data Presentation

The properties of spin-coated nickel oxide films are highly dependent on the deposition
parameters. The following tables summarize quantitative data from various studies.

Table 1: Precursor and Spin Coating Parameters
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Concentrati  Spin Speed  No. of
Precursor Solvent Reference

on (M) (rpm) Layers
Nickel 2-

500 then
Acetate methoxyetha 0.5 [4]
3000
Tetrahydrate nol
Nickel
Chloride Ethanol 0.05 3000 4-30 [6]
Hexahydrate
Nickel Nitrate
Water 0.8 2500 11-17 [8]
Hexahydrate
NiO
Nanoparticle IPA:DI Water 4000 1 [10]
Solution
Table 2: Annealing Parameters and Resulting Film Properties
] ] Film . Optical

Annealing Duration . Crystallite

Thickness . Bandgap Reference
Temp. (°C) (hr) Size (nm)

(nm) (eV)

3.31
450 2 [4]
(undoped)

500 [6]
600 2 131-237 3.94-4.06 [8]
300 1 375 4.11 [7]
400 1 45.7 [7]
500 1 56.2 19 4.08 [7]
300 0.5 30 [10]

Characterization of Black Nickel Oxide Films
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After fabrication, it is essential to characterize the films to determine their properties. Common
characterization techniques include:

» X-ray Diffraction (XRD): To determine the crystal structure and crystallite size.[3][4][7]

e Scanning Electron Microscopy (SEM) and Atomic Force Microscopy (AFM): To analyze the
surface morphology, grain size, and roughness.[4][7]

e UV-Vis Spectroscopy: To measure the optical transmittance and calculate the bandgap
energy.[4][8]

e Four-Point Probe or Hall Effect Measurements: To determine the electrical resistivity and
conductivity.[3]

Applications of Spin-Coated Black Nickel Oxide
Films

Black nickel oxide films produced by spin coating have a wide range of applications, including:
e Gas Sensors: For the detection of gases like NO2z and H2S.[4]

o Electrochromic Devices: The optical properties of NiO can be reversibly changed by applying
a voltage.[11]

o Solar Cells: As a hole transport layer in perovskite and other types of solar cells.[10]
» Catalysis: Black nickel oxide is a known catalyst for various chemical reactions.[1]
» Decorative and Anti-reflective Coatings: Providing a durable black finish.[12]

The logical relationship for the application of NiO films based on their properties is illustrated
below.
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Caption: Relationship between NiO properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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